Cancer Drug Resistance
  • NSC23925
    NSC23925
    • Cat. No.:
    • B609657
    • CAS No.:
    • 858474-14-3
    • Molecular Formula:
    • C22H26Cl2N2O2
    • Molecular Weight:
    • 421.4 g/mol
    Description
    NSC 23925 is a non-substrate inhibitor of P-glycoprotein (P-gp). It selectively reverses multidrug resistance mediated by P-gp over resistance mediated by multidrug resistance-associated protein 1 (MRP1/ABCC1) o...
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  • NVP-BSK805
    NVP-BSK805
    • Cat. No.:
    • B609688
    • CAS No.:
    • Molecular Formula:
    • C27H28F2N6O
    • Molecular Weight:
    • 490.5 g/mol
    Description
    NVP-BSK805 is a JAK2 inhibor, which displays more than 20-fold selectivity towards JAK2 in vitro, as well as excellent selectivity in broader kinase profiling. In vivo, NVP-BSK805 exhibited good oral bioavailabi...
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  • Vorolanib
    Vorolanib
    • Cat. No.:
    • B611704
    • CAS No.:
    • 1013920-15-4
    • Molecular Formula:
    • C23H26FN5O3
    • Molecular Weight:
    • 439.5 g/mol
    Description
    Vorolanib is under investigation in clinical trial NCT03904719 (CM082 and JS001 in Patients With Advanced Small-cell Lung Cancer (SCLC)).
    Vorolanib is an orally available small molecule dual inhibitor targeti...
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  • VR23
    VR23
    • Cat. No.:
    • B611717
    • CAS No.:
    • Molecular Formula:
    • C19H16ClN5O6S
    • Molecular Weight:
    • 477.9 g/mol
    Description
    VR23 is a chloroquine derivative that functions as a proteasome inhibitor (IC50s = 1 nM, 50-100 nM, and 3 µM for trypsin-like, chymotrypsin-like, and caspase-like proteasomes, respectively). It also deregulates ...
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  • Sangivamycin
    Sangivamycin
    • Cat. No.:
    • B1680759
    • CAS No.:
    • 18417-89-5
    • Molecular Formula:
    • C12H15N5O5
    • Molecular Weight:
    • 309.28 g/mol
    Description
    Sangivamycin is a nucleoside analogue that is adenosine in which the nitrogen at position 7 is replaced by a carbamoyl-substituted carbon. It is a potent inhibitor of protein kinase C. It has a role as a protein...
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  • Mezigdomide
    Mezigdomide
    • Cat. No.:
    • B2442610
    • CAS No.:
    • 2259648-80-9
    • Molecular Formula:
    • C32H30FN5O4
    • Molecular Weight:
    • 567.6 g/mol
    Description
    Mezigdomide is under investigation in clinical trial NCT05372354 (A Study to Evaluate Safety, Drug Levels and Effectiveness of CC-92480 (BMS-986348) in Combination With Other Treatments in Participants With Rela...
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  • DAMGO TFA
    DAMGO TFA
    • Cat. No.:
    • B8072585
    • CAS No.:
    • Molecular Formula:
    • C28H36F3N5O8
    • Molecular Weight:
    • 627.6 g/mol
    Description
    DAMGO TFA is a useful research compound. Its molecular formula is C28H36F3N5O8 and its molecular weight is 627.6 g/mol. The purity is usually 95%.
    BenchChem offers high-quality DAMGO TFA suitable for many r...
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  • HG122
    HG122
    • Cat. No.:
    • B12426617
    • CAS No.:
    • Molecular Formula:
    • C15H13N5O5
    • Molecular Weight:
    • 343.29 g/mol
    Description
    HG122 is a useful research compound. Its molecular formula is C15H13N5O5 and its molecular weight is 343.29 g/mol. The purity is usually 95%.
    BenchChem offers high-quality HG122 suitable for many research a...
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  • EGFR-IN-1 hydrochloride
    EGFR-IN-1 hydrochloride
    • Cat. No.:
    • B15144342
    • CAS No.:
    • Molecular Formula:
    • C28H31ClN6O4
    • Molecular Weight:
    • 551.0 g/mol
    Description
    EGFR-IN-1 hydrochloride is a useful research compound. Its molecular formula is C28H31ClN6O4 and its molecular weight is 551.0 g/mol. The purity is usually 95%.
    BenchChem offers high-quality EGFR-IN-1 hydro...
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  • Amikacin
    Amikacin
    • Cat. No.:
    • B15560053
    • CAS No.:
    • 37517-28-5; 39831-55-5
    • Molecular Formula:
    • C22H43N5O13
    • Molecular Weight:
    • 585.6 g/mol
    Description
    Amikacin is an amino cyclitol glycoside that is kanamycin A acylated at the N-1 position by a 4-amino-2-hydroxybutyryl group. It has a role as an antimicrobial agent, an antibacterial drug and a nephrotoxic agen...
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